![molecular formula C36H36O10 B1230910 [(1S,2R,6S,7S,8R,10S,11S,12R,16S,17R,18R)-6,7-Dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-5-oxo-14-phenyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] (E)-3-phenylprop-2-enoate CAS No. 94482-56-1](/img/structure/B1230910.png)
[(1S,2R,6S,7S,8R,10S,11S,12R,16S,17R,18R)-6,7-Dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-5-oxo-14-phenyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] (E)-3-phenylprop-2-enoate
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Overview
Description
Thymeleatoxin is a complex organic compound with the molecular formula C36H36O10 and a molecular weight of 628.68 g/mol . It is a white solid that is soluble in dimethyl sulfoxide and ethanol but insoluble in water . Thymeleatoxin is an analog of mezerein and belongs to the class of tumor-promoting phorbol esters . It functions as an activator of protein kinase C (PKC), causing translocation and down-regulation of PKC isozymes .
Preparation Methods
Thymeleatoxin can be synthesized through a series of chemical reactions involving the esterification of specific precursors. The synthetic route typically involves the reaction of a phenylpropenoic acid derivative with a complex polycyclic alcohol under acidic conditions . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity .
Chemical Reactions Analysis
Thymeleatoxin undergoes various chemical reactions, including:
Oxidation: Thymeleatoxin can be oxidized to form different products depending on the oxidizing agent used.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Thymeleatoxin has several scientific research applications, including:
Comparison with Similar Compounds
Thymeleatoxin is similar to other phorbol esters, such as mezerein and phorbol dibutyrate . thymeleatoxin is unique in its selective activation of specific protein kinase C isozymes and its lower affinity for certain isozymes compared to other phorbol esters . Similar compounds include:
Mezerein: Another tumor-promoting phorbol ester with similar biological activities.
Phorbol Dibutyrate: A potent activator of all phorbol ester-responsive protein kinase C isozymes.
Thymeleatoxin’s uniqueness lies in its selective activation and lower affinity for certain protein kinase C isozymes, making it a valuable tool for studying the specific roles of these isozymes in cellular processes .
Properties
94482-56-1 | |
Molecular Formula |
C36H36O10 |
Molecular Weight |
628.7 g/mol |
IUPAC Name |
[(1S,2R,6S,7S,8R,10S,11S,12R,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-5-oxo-14-phenyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] (E)-3-phenylprop-2-enoate |
InChI |
InChI=1S/C36H36O10/c1-19(2)34-28(42-25(38)16-15-22-11-7-5-8-12-22)21(4)35-24-17-20(3)27(39)33(24,41)31(40)32(18-37)29(43-32)26(35)30(34)44-36(45-34,46-35)23-13-9-6-10-14-23/h5-17,21,24,26,28-31,37,40-41H,1,18H2,2-4H3/b16-15+/t21-,24-,26+,28-,29+,30-,31-,32+,33-,34+,35-,36?/m1/s1 |
InChI Key |
OTTFLYUONKAFGT-WOYWLKGSSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@]2([C@H]3[C@H]4[C@@]1([C@@H]5C=C(C(=O)[C@]5([C@@H]([C@@]6([C@H]4O6)CO)O)O)C)OC(O3)(O2)C7=CC=CC=C7)C(=C)C)OC(=O)/C=C/C8=CC=CC=C8 |
SMILES |
CC1C(C2(C3C4C1(C5C=C(C(=O)C5(C(C6(C4O6)CO)O)O)C)OC(O3)(O2)C7=CC=CC=C7)C(=C)C)OC(=O)C=CC8=CC=CC=C8 |
Canonical SMILES |
CC1C(C2(C3C4C1(C5C=C(C(=O)C5(C(C6(C4O6)CO)O)O)C)OC(O3)(O2)C7=CC=CC=C7)C(=C)C)OC(=O)C=CC8=CC=CC=C8 |
synonyms |
thymeleatoxin |
Origin of Product |
United States |
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